molecular formula C11H10BrFO2 B8757298 7-(bromomethyl)-5-fluoro-2,2-dimethylbenzofuran-3(2H)-one

7-(bromomethyl)-5-fluoro-2,2-dimethylbenzofuran-3(2H)-one

Cat. No.: B8757298
M. Wt: 273.10 g/mol
InChI Key: ZWGXRDUBPHQYTL-UHFFFAOYSA-N
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Description

7-(bromomethyl)-5-fluoro-2,2-dimethylbenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C11H10BrFO2 and its molecular weight is 273.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10BrFO2

Molecular Weight

273.10 g/mol

IUPAC Name

7-(bromomethyl)-5-fluoro-2,2-dimethyl-1-benzofuran-3-one

InChI

InChI=1S/C11H10BrFO2/c1-11(2)10(14)8-4-7(13)3-6(5-12)9(8)15-11/h3-4H,5H2,1-2H3

InChI Key

ZWGXRDUBPHQYTL-UHFFFAOYSA-N

Canonical SMILES

CC1(C(=O)C2=CC(=CC(=C2O1)CBr)F)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of provide 5-fluoro-2,2,7-trimethylbenzofuran-3(2H)-one (659) (100 mg, 0.515 mmol), N-Bromosuccinimide (100.8 mg, 0.567 mmol), benzoyl chloride (1.2 mg, 0.005 mmol) and carbon tetrachloride (2 mL) was heated at reflux overnight. Saturated sodium bicarbonate was added and extracted with ethyl acetate, dried over sodium sulfate, filtered and concentrated in vacuo. The crude compound was purified by flash column chromatography on silica gel with hexanes and EtOAc (5%) to give 7-(bromomethyl)-5-fluoro-2,2-dimethylbenzofuran-3(2H)-one (660).
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
100.8 mg
Type
reactant
Reaction Step One
Quantity
1.2 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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